![molecular formula C13H9ClF3NO2S B6163316 4-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]aniline CAS No. 1562692-35-6](/img/no-structure.png)
4-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]aniline
Overview
Description
Scientific Research Applications
Synthetic Applications in Pesticide Development
One notable application of derivatives related to this compound is in the synthesis of novel pesticides. For instance, a study outlines a synthetic process leading to the pesticide Bistrifluron, demonstrating a method that might be adaptable for industrial production. This process involves multiple steps, starting from nitrating a precursor, followed by reductions, chlorinations, and other reactions, ultimately yielding Bistrifluron with significant yield. The study emphasizes the compound's potent growth-retarding activity against pests, indicating its potential utility in agricultural sciences (Liu An-chan, 2015).
Role in Nonlinear Optical (NLO) Materials
Another research domain where this compound finds application is in the development of materials for nonlinear optics (NLO). A comprehensive vibrational analysis of 4-chloro-3-(trifluoromethyl)aniline and its derivatives was performed to understand their structural and electronic characteristics. The study combined experimental Fourier Transform-Infrared and Fourier Transform-Raman techniques with theoretical density functional theory computations. It highlighted the impact of electron-donating and withdrawing effects on the compound's structure and the vibrational spectra, potentially making these compounds useful in NLO materials (B. Revathi et al., 2017).
Contribution to Organic Synthesis
The compound and its derivatives also contribute to the field of organic synthesis, particularly in the synthesis of complex molecules. A study detailed the synthesis of novel N-substituted phenyl benzenesulfonylureas, starting from benzenesulfonyl chloride and leading to a variety of N-substituted derivatives. This work demonstrates the compound's versatility as a building block in synthetic chemistry, offering pathways to a wide array of sulfonamide-based compounds with potential applications in medicinal chemistry and beyond (Gegen Ta-n, 2015).
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]aniline involves the reaction of 4-chloro-3-(trifluoromethyl)benzenesulfonyl chloride with aniline in the presence of a base.", "Starting Materials": [ "4-chloro-3-(trifluoromethyl)benzenesulfonyl chloride", "aniline", "base (e.g. triethylamine, sodium hydroxide)" ], "Reaction": [ "Add 4-chloro-3-(trifluoromethyl)benzenesulfonyl chloride to a reaction flask", "Add aniline to the reaction flask", "Add a base to the reaction flask to initiate the reaction", "Stir the reaction mixture at room temperature for several hours", "Extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
1562692-35-6 |
Product Name |
4-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]aniline |
Molecular Formula |
C13H9ClF3NO2S |
Molecular Weight |
335.7 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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